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Compound of Interest

Compound Name: C.I. Vat violet 1

Cat. No.: B1669113 Get Quote

Introduction
C.I. Vat Violet 1 (C.I. 60010) is an anthraquinone-derived vat dye known for its excellent color

fastness, making it a staple in the textile industry for dyeing cellulosic fibers like cotton and

linen.[1][2][3] In a research context, its well-defined structure and stability make it a valuable

model compound for studying dye-substrate interactions, molecular adsorption, and advanced

material applications.[4]

Like all vat dyes, C.I. Vat Violet 1 is insoluble in water.[4] To be used in solution-based

applications, it must first be converted to its water-soluble "leuco" form through a chemical

reduction process in an alkaline environment, a procedure known as "vatting".[5][6] This leuco

form can then be re-oxidized to the insoluble pigment form.[5]

This document provides a detailed, standardized procedure for the preparation of a C.I. Vat
Violet 1 stock solution for laboratory and research purposes. It outlines the necessary

reagents, safety precautions, and a step-by-step protocol for the vatting process to generate a

consistent and usable solution.

Physicochemical and Safety Data
Proper handling and understanding of the compound's properties are critical for successful and

safe experimentation.

Table 1: Physicochemical Properties of C.I. Vat Violet 1
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Property Value Reference

C.I. Name Vat Violet 1; 60010 [7]

CAS Number 1324-55-6 [4]

Molecular Formula C₃₄H₁₄Cl₂O₂ [3]

Molecular Weight 525.38 g/mol [3]

Appearance
Purple-brown or blue-black

powder
[3]

Solubility (Original Form)

Insoluble in water, ethanol,

acetone. Slightly soluble in

toluene, xylene, chloroform,

nitrobenzene, pyridine.

[3]

Solubility (Leuco Form)
Soluble in aqueous alkaline

solution.
[4][5]

Color in Solution

Leuco form is blue in alkaline

solution; Original pigment is

violet.

[3]

Table 2: Hazard Identification and Safety Precautions
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Hazard Description
Recommended
Precautions

Reference

C.I. Vat Violet 1

May cause skin, eye,

and respiratory

irritation. Harmful if

swallowed.

Wear nitrile gloves,

safety goggles, and a

lab coat. Handle

powder in a fume

hood or use a dust

mask to avoid

inhalation.

[8][9]

Sodium Hydroxide

(NaOH)

Corrosive. Causes

severe skin burns and

eye damage.

Wear chemical-

resistant gloves,

safety goggles, and a

face shield. Handle in

a well-ventilated area

or fume hood.

[8]

Sodium Hydrosulfite

(Na₂S₂O₄)

Harmful if swallowed.

Self-heating; may

catch fire. Can be

irritating to skin, eyes,

and respiratory

system.

Store in a cool, dry

place away from

moisture and air.

Wear gloves, goggles,

and a dust mask when

handling the powder.

Ensure good

ventilation.

[10][11][12]

Experimental Protocol: Preparation of 1% (w/v)
Stock Solution
This protocol details the preparation of 100 mL of a 1% (10 mg/mL) C.I. Vat Violet 1 stock

solution in its reduced leuco form.

3.1 Materials and Equipment

Reagents:

C.I. Vat Violet 1 powder (C.I. 60010)
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Sodium hydroxide (NaOH), pellets or solution (e.g., 5 M)

Sodium hydrosulfite (Na₂S₂O₄), powder

Deionized (DI) water, deoxygenated (prepared by boiling for 30 minutes and cooling under

an inert gas like nitrogen or argon)

Equipment:

250 mL three-neck round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or water bath

Thermometer or temperature probe

Graduated cylinders (10 mL, 100 mL)

Analytical balance

Spatulas and weighing boats

Inert gas supply (Nitrogen or Argon) with tubing

Septa for sealing flask necks

Airtight, amber glass storage bottle

Standard Personal Protective Equipment (PPE): Lab coat, safety goggles, chemical-

resistant gloves.

3.2 Step-by-Step Procedure

The entire procedure should be performed in a well-ventilated chemical fume hood.

Preparation of Alkaline Solution:
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Measure approximately 80 mL of deoxygenated DI water into the 250 mL round-bottom

flask.

Add a magnetic stir bar.

Carefully add 2.0 g of sodium hydroxide (NaOH) pellets to the water while stirring to

dissolve. Caution: The dissolution is exothermic. This creates an approximately 0.5 M

NaOH solution.

Allow the solution to cool to the target vatting temperature of 50-60°C.[13]

Dispersion of the Dye:

On an analytical balance, weigh 1.0 g of C.I. Vat Violet 1 powder.

Slowly add the dye powder to the stirring alkaline solution in the flask. The powder will not

dissolve at this stage but will form a suspension.

Vatting (Reduction):

Maintain the temperature of the dye suspension at 50-60°C using a heating mantle or

water bath.[5]

Begin to gently purge the flask's headspace with an inert gas (nitrogen or argon) to

prevent premature oxidation of the leuco dye by atmospheric oxygen.

Weigh 2.0 g of sodium hydrosulfite (Na₂S₂O₄) powder.

Slowly add the sodium hydrosulfite to the heated dye suspension in small portions over 5-

10 minutes.

Observe the color change. The violet suspension should transform into a clear, blue-

colored solution as the insoluble dye is reduced to its soluble leuco form.[3]

Continue stirring at 50-60°C for an additional 15-20 minutes to ensure the reduction is

complete.[1]

Final Preparation and Storage:
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Turn off the heat and allow the solution to cool to room temperature under a positive

pressure of inert gas.

Once cool, carefully transfer the solution to a 100 mL volumetric flask.

Rinse the reaction flask with small amounts of deoxygenated DI water and add the

rinsings to the volumetric flask to ensure a complete transfer.

Bring the final volume to 100 mL with deoxygenated DI water.

Quickly transfer the final stock solution to an airtight, amber glass bottle. Purge the

headspace with inert gas before sealing tightly.

Store the stock solution in a cool, dark place (refrigeration at 4°C is recommended for

longer-term stability). The leuco form is sensitive to oxygen and light and will re-oxidize

back to the insoluble violet pigment if not stored properly.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the logical workflow of the preparation protocol.
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1. Prepare Alkaline Solution
(2g NaOH in 80mL Deoxygenated H₂O)

2. Disperse Dye
(Add 1g C.I. Vat Violet 1 Powder)

3. Heat to 50-60°C
& Purge with N₂/Ar

4. Vatting (Reduction)
(Add 2g Na₂S₂O₄)

Observe Color Change
(Violet Suspension → Blue Solution)

5. Cool to Room Temp
(Under Inert Atmosphere)

6. Adjust to Final Volume (100 mL)
with Deoxygenated H₂O

7. Transfer & Store
(Airtight Amber Bottle, 4°C)

Click to download full resolution via product page

Caption: Experimental workflow for preparing C.I. Vat Violet 1 leuco stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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